Cas no 22416-77-9 (1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-)

• Product Name: 1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
• CAS No: 22416-77-9
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 269128
• PubChem ID: 270855
• Update Time: 2025-04-19

1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
• 5,6-dimethyl-1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
• AC1L5JQL
• AC1Q4Y6F
• AR-1G6227
• NSC124153
• NSC113945
• NSC-113945
• DTXSID10945079
• 22416-77-9
• 1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole

• Inchi： 1S/C17H23N3O4/c21-10-13-14(22)15(23)16(24-13)20-12-7-3-2-6-11(12)18-17(20)19-8-4-1-5-9-19/h2-3,6-7,13-16,21-23H,1,4-5,8-10H2
• InChI Key： JMNPNNJIWJXUMT-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C=CC=CC=2N=C1N1CCCCC1)O)O

Computed Properties

• Exact Mass: 333.16900
• Monoisotopic Mass: 333.168856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91
• XLogP3: 1.1

Experimental Properties

• Density: 1.53
• Boiling Point: 613.3°Cat760mmHg
• Flash Point: 324.7°C
• Refractive Index: 1.719
• PSA: 90.98000
• LogP: 0.70310